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Compound of Interest

Compound Name: 2-Methyl-3-butenenitrile

Cat. No.: B095465

For Researchers, Scientists, and Drug Development Professionals
Introduction

2-Methyl-3-butenenitrile (2M3BN), also known as 3-cyano-1-butene, is a branched,
unsaturated liquid nitrile that serves as a crucial building block in organic synthesis.[1][2] Its
unique structure, featuring both a nitrile group and a non-conjugated double bond, allows for a
variety of chemical transformations, making it a valuable intermediate in the production of
pharmaceuticals, agrochemicals, dyes, flavors, and fragrances.[1][2][3] This document provides
detailed application notes, experimental protocols, and visualizations for the use of 2-Methyl-3-
butenenitrile as a chemical intermediate.

Physicochemical Properties and Data

A summary of the key physicochemical properties of 2-Methyl-3-butenenitrile is presented in
the table below for easy reference.
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Property Value Reference
Molecular Formula CsH7N [4]
Molecular Weight 81.12 g/mol [4]
Appearance Clear to yellow liquid [1][5]
Boiling Point 121-125 °C [1][5]
Density 0.811 - 0.82 g/mL [3][5]

Flash Point 15°C [1][5]
Solubility Slightly soluble in water [5]

CAS Number 16529-56-9 [4]

Key Synthetic Applications and Protocols

2-Methyl-3-butenenitrile is a versatile precursor for a range of valuable molecules. The
following sections detail its application in key synthetic transformations.

Isomerization to 2-Methyl-2-butenenitrile

The isomerization of 2-Methyl-3-butenenitrile to its more stable, conjugated isomer, 2-methyl-
2-butenenitrile (2M2BN), is an industrially significant reaction. 2M2BN is an important
intermediate in various chemical syntheses.[6][7]

Quantitative Data for Isomerization:

Conversi

Temperat Reaction Selectivit Referenc
Catalyst Solvent . on Rate

ure (°C) Time (h) y (%) e

(%)

Calcium-
containing
_ _ None 120 - 160 6-12 >95 >95 [7]
Inorganic
base

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-butenenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-butenenitrile
https://dytek.invista.com/products/dytek-2m3bn/
https://www.lookchem.com/404.htm
https://dytek.invista.com/products/dytek-2m3bn/
https://www.lookchem.com/404.htm
https://www.myskinrecipes.com/shop/en/unsaturated-aliphatic-nitriles/80895--2-methyl-3-butenenitrile.html
https://www.lookchem.com/404.htm
https://dytek.invista.com/products/dytek-2m3bn/
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-butenenitrile
https://www.benchchem.com/product/b095465?utm_src=pdf-body
https://www.benchchem.com/product/b095465?utm_src=pdf-body
https://www.benchchem.com/product/b1213032
https://patents.google.com/patent/CN103804227A/en
https://patents.google.com/patent/CN103804227A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Experimental Protocol: Base-Catalyzed Isomerization

This protocol is adapted from a patented method for the direct isomerization of a mixture
containing 2-Methyl-3-butenenitrile.[7]

Materials:

o Alkene-nitrile mixed liquid containing 2-Methyl-3-butenenitrile (2M3BN) and 3-
pentenenitrile (3PN)

e Calcium oxide (CaO) as the catalyst

o Reaction vessel equipped with a stirrer, heating mantle, and condenser

Procedure:

e Charge the reaction vessel with the alkene-nitrile mixed liquid.

e Add calcium oxide to the mixture. The molar ratio of the calcium-containing inorganic base to
the alkene-nitrile mixed solution should be in the range of 1:5 to 1:15.[7]

o Heat the reaction mixture to a temperature between 120 °C and 160 °C under a pressure of
0.1to 0.2 MPa.[7]

e Maintain the reaction at this temperature for 6 to 12 hours with constant stirring.[7]

 After the reaction is complete, cool the mixture to room temperature.

« Filter the mixture to recover the solid calcium oxide catalyst, which can be recycled.[7]

e The resulting liquid product, rich in 2-methyl-2-butenenitrile, can be purified by distillation.

Workflow for Isomerization:
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Caption: Workflow for the isomerization of 2-Methyl-3-butenenitrile.

Synthesis of 2-Methyl-2-phenylmethyl-3-butenenitrile

2-Methyl-3-butenenitrile can undergo alkylation reactions. An example is the synthesis of 2-
methyl-2-phenylmethyl-3-butenenitrile using benzyl chloride.

Quantitative Data for Phenylmethylation:

Reactants Catalyst Solvent :emperatur Yield (%) Reference
2-Methyl-3-

butenenitrile, Tetrabutylam

Benzyl monium Toluene Reflux 61 [8]

chloride, bromide

NaOH

Experimental Protocol: Synthesis of 2-Methyl-2-phenylmethyl-3-butenenitrile
This protocol is based on a literature procedure.[8]

Materials:

e Benzyl chloride (126.5 g, 1 mole)

¢ 2-Methyl-3-butenenitrile (81 g, 1 mole)
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e Toluene (100 ml)
e Tetrabutylammonium bromide (10 g)
e Solid sodium hydroxide (40 g, 1 mole)

o 500 ml 4-neck flask equipped with a stirrer, reflux condenser, dropping funnel, and water
separator

Procedure:

To the 4-neck flask, add benzyl chloride, 2-methyl-3-butenenitrile, toluene, and
tetrabutylammonium bromide.

e Heat the mixture to reflux.

e Add the solid sodium hydroxide in portions to the refluxing mixture.

 After the addition is complete, maintain the reaction at reflux for an additional hour.
e Cool the reaction mixture and wash it with water until neutral.

o Separate the organic phase and purify the product by distillation. The yield of the desired
product is approximately 103.5 g (61%).[8]

Workflow for Phenylmethylation:
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Caption: Workflow for the synthesis of 2-Methyl-2-phenylmethyl-3-butenenitrile.

Application in Agrochemicals: Synthesis of
Pyrethroid Precursors
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2-Methyl-3-butenenitrile serves as a precursor in the synthesis of chrysanthemic acid, a key
component of pyrethrins and synthetic pyrethroids, which are potent insecticides with low
mammalian toxicity.[3][9] Pyrethroids are widely used in agriculture and for public health pest
control.

The synthesis of chrysanthemic acid from simple precursors that can be derived from 2-
methyl-3-butenenitrile involves the formation of a cyclopropane ring, a key structural feature
of this class of insecticides.

Mode of Action of Pyrethroid Insecticides

Pyrethroid insecticides exert their toxic effects by targeting the nervous system of insects. They
act on the voltage-gated sodium channels, which are crucial for the propagation of nerve
impulses.

Signaling Pathway: Pyrethroid Mode of Action
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Caption: Simplified signaling pathway of pyrethroid insecticide neurotoxicity.

Conclusion
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2-Methyl-3-butenenitrile is a highly valuable and versatile chemical intermediate. Its ability to
undergo a range of chemical transformations, including isomerization and alkylation, makes it
an essential building block in the synthesis of a wide array of commercially important products,
from industrial chemicals to life-saving agrochemicals. The protocols and data presented here
provide a foundation for researchers and professionals to explore and expand upon the
applications of this important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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